Cas no 1384070-49-8 (Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate)

• Product Name: Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate
• CAS No: 1384070-49-8
• MF: C₁₆H₂₃N₃O₈
• MW: 385.3691
• CID: 5084276
• PubChem ID: 162394051
• Update Time: 2025-10-18

Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate
• tert-butyl 2-[3-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-5-nitro-2,4-dioxopyrimidin-1-yl]acetate
• F71496
• BS-48784
• tert-butyl 2-{3-[2-(tert-butoxy)-2-oxoethyl]-5-nitro-2,6-dioxopyrimidin-1-yl}acetate
• 1384070-49-8

• Inchi： 1S/C16H23N3O8/c1-15(2,3)26-11(20)8-17-7-10(19(24)25)13(22)18(14(17)23)9-12(21)27-16(4,5)6/h7H,8-9H2,1-6H3
• InChI Key： PFGXKNMJMIGVTI-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])N1C(C(=C([H])N(C1=O)C([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])[N+](=O)[O-])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 385.14851470g/mol
• Monoisotopic Mass: 385.14851470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 139

Additional information on Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate

Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate: A Comprehensive Overview

Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate, also known by its CAS number 1384070-49-8, is a complex organic compound with a unique structure that has garnered attention in various fields of research. This compound belongs to the class of diesters and features a pyrimidine ring system with nitro and diacetate substituents. Its structure is characterized by the presence of a 5-nitro group on the pyrimidine ring and two diacetate groups attached to the nitrogen atoms of the ring. The compound's molecular formula is C₁₈H₂₆N₂O₆, and its molecular weight is approximately 398.4 g/mol.

The synthesis of Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate involves multi-step reactions that typically start with the preparation of the pyrimidine core. The nitration step introduces the nitro group at the 5-position of the pyrimidine ring, which is crucial for its reactivity and potential applications. Subsequent acetylation steps introduce the diacetate groups, which play a significant role in stabilizing the molecule and enhancing its solubility in organic solvents.

Recent studies have highlighted the potential of this compound in various areas of chemistry and materials science. For instance, researchers have explored its use as a precursor for synthesizing advanced materials with tailored properties. The presence of the nitro group and acetyl ester groups makes this compound highly versatile in reactions such as nucleophilic substitutions and condensations. Moreover, its ability to form stable intermediates has made it valuable in organic synthesis.

In terms of applications, Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate has shown promise in drug discovery efforts. Its structure resembles certain bioactive molecules that target specific enzymes or receptors. Recent research has focused on modifying this compound to enhance its pharmacokinetic properties while maintaining its biological activity. For example, studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain kinases involved in cancer progression.

The compound's stability under various conditions has also been a topic of interest. Researchers have investigated its thermal stability and reactivity under different pH conditions. These studies have revealed that the compound remains stable under mildly acidic or basic conditions but undergoes hydrolysis under strongly acidic or basic conditions. This information is critical for its storage and handling during synthesis and application.

In conclusion, Di-tert-butyl 2,2'-(5-nitro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)diacetate, with its unique structure and versatile functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications in drug discovery and materials science make it a valuable compound for further exploration. As research progresses, new insights into its properties and applications are expected to emerge.